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Compound of Interest

Compound Name: 2-Methyl-N-tosylbenzamide

CAS No.: 146448-53-5

Cat. No.: B129854

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic techniques used

to characterize the chemical structure of 2-Methyl-N-tosylbenzamide. While a complete,

published dataset for this specific molecule is not readily available, this document outlines the

standard experimental protocols and expected data for Nuclear Magnetic Resonance (NMR)

spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS). The information herein

is compiled from established methodologies for the analysis of similar organic compounds.

Chemical Structure
IUPAC Name: 2-Methyl-N-(4-methylphenyl)sulfonylbenzamide Molecular Formula: C₁₅H₁₅NO₃S

Molecular Weight: 289.35 g/mol

Spectroscopic Data Summary
The following tables summarize the expected spectroscopic data for 2-Methyl-N-
tosylbenzamide based on the analysis of its chemical structure and data from analogous

compounds.
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Table 1: Predicted ¹H NMR Spectroscopic Data (CDCl₃,
400 MHz)

Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

~ 8.0 - 7.8 d 2H Ar-H (ortho to SO₂)

~ 7.6 - 7.2 m 6H Ar-H

~ 2.4 s 3H Ar-CH₃ (tosyl)

~ 2.3 s 3H Ar-CH₃ (benzoyl)

~ 9.0 - 10.0 br s 1H N-H

Table 2: Predicted ¹³C NMR Spectroscopic Data (CDCl₃,
100 MHz)

Chemical Shift (δ, ppm) Assignment

~ 165 - 170 C=O

~ 144 Ar-C (ipso, SO₂)

~ 138 - 125 Ar-C

~ 21.5 Ar-CH₃ (tosyl)

~ 19.5 Ar-CH₃ (benzoyl)

Table 3: Predicted IR Spectroscopic Data
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Wavenumber (cm⁻¹) Intensity Assignment

~ 3300 Medium N-H Stretch

~ 3100 - 3000 Medium Aromatic C-H Stretch

~ 1680 Strong C=O Stretch (Amide I)

~ 1540 Medium N-H Bend (Amide II)

~ 1350 & 1160 Strong
S=O Asymmetric & Symmetric

Stretch

Table 4: Predicted Mass Spectrometry Data
m/z Interpretation

289 [M]⁺ (Molecular Ion)

134 [M - C₇H₇SO₂]⁺

119 [C₈H₇O]⁺

91 [C₇H₇]⁺

Experimental Protocols
The following sections detail the standard methodologies for obtaining the spectroscopic data

presented above.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful analytical technique that provides detailed information about

the carbon-hydrogen framework of a molecule.

Sample Preparation:

Approximately 10-20 mg of 2-Methyl-N-tosylbenzamide is accurately weighed and

dissolved in about 0.7 mL of a deuterated solvent, typically deuterated chloroform (CDCl₃).

The solution is transferred to a 5 mm NMR tube.
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A small amount of tetramethylsilane (TMS) may be added as an internal standard for

chemical shift referencing (δ = 0.00 ppm).

Instrumentation and Data Acquisition:

Instrument: A 400 MHz (or higher field) NMR spectrometer.

¹H NMR: The proton NMR spectrum is acquired with a sufficient number of scans to achieve

a good signal-to-noise ratio. Key parameters include pulse width, acquisition time, and

relaxation delay.

¹³C NMR: The carbon-13 NMR spectrum is typically acquired using a proton-decoupled pulse

sequence to simplify the spectrum to single lines for each unique carbon atom. A larger

number of scans is required due to the low natural abundance of ¹³C.

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule by measuring

the absorption of infrared radiation.

Sample Preparation (Attenuated Total Reflectance - ATR):

A small amount of the solid 2-Methyl-N-tosylbenzamide is placed directly onto the ATR

crystal.

Pressure is applied to ensure good contact between the sample and the crystal.

Instrumentation and Data Acquisition:

Instrument: A Fourier-Transform Infrared (FT-IR) spectrometer equipped with an ATR

accessory.

Measurement: The spectrum is typically recorded over the range of 4000 to 400 cm⁻¹. A

background spectrum of the empty ATR crystal is recorded first and automatically subtracted

from the sample spectrum.

Mass Spectrometry (MS)
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Mass spectrometry is an analytical technique that measures the mass-to-charge ratio of ions,

providing information about the molecular weight and fragmentation pattern of a molecule.

Sample Preparation and Ionization:

A dilute solution of 2-Methyl-N-tosylbenzamide is prepared in a suitable volatile solvent

(e.g., methanol or acetonitrile).

The sample is introduced into the mass spectrometer, often via direct infusion or coupled

with a chromatographic technique like Gas Chromatography (GC) or Liquid Chromatography

(LC).

Electron Impact (EI) or Electrospray Ionization (ESI) are common methods to generate the

molecular ions and fragment ions.

Instrumentation and Data Analysis:

Instrument: A high-resolution mass spectrometer (e.g., Time-of-Flight (TOF) or Orbitrap).

Analysis: The instrument separates the ions based on their mass-to-charge ratio (m/z). The

resulting mass spectrum shows the relative abundance of each ion. High-resolution mass

spectrometry (HRMS) can be used to determine the exact molecular formula.

Workflow for Spectroscopic Analysis
The following diagram illustrates the general workflow for the synthesis and spectroscopic

characterization of an organic compound like 2-Methyl-N-tosylbenzamide.
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Caption: Workflow for Synthesis and Spectroscopic Characterization.

To cite this document: BenchChem. [Spectroscopic Analysis of 2-Methyl-N-tosylbenzamide:
A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b129854/docs#spectroscopic-analysis-of-2-methyl-n-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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